Cas no 919835-59-9 (1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine)

• Product Name: 1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine
• CAS No: 919835-59-9
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 2111896
• Update Time: 2025-05-24

1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[2-(1-pyrrolidinyl)ethyl]-4-Piperidinamine
• 1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine
• 1-methyl-N-[2-(pyrrolidin-1-yl)ethyl]piperidin-4-amine
• QVTJRYACYCRZMX-UHFFFAOYSA-N
• STK504543
• (1-Methylpiperidin-4-yl)(2-pyrrolidin-1-yl-ethyl)amine
• (1-Methylpiperidin-4-yl)(2-(pyrrolidin-1-yl)ethyl)amine
• 4-Piperidinamine, 1-methyl-N-[2-(1-pyrrolidinyl)ethyl]-

• Inchi： 1S/C12H25N3/c1-14-9-4-12(5-10-14)13-6-11-15-7-2-3-8-15/h12-13H,2-11H2,1H3
• InChI Key： QVTJRYACYCRZMX-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CCNC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 283.0±8.0 °C at 760 mmHg
• Flash Point: 119.0±13.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine

Comprehensive Overview of 1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine (CAS No. 919835-59-9)

1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine (CAS No. 919835-59-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique structural framework combining piperidine and pyrrolidine moieties, which are pivotal in drug design due to their bioavailability and metabolic stability. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to known neuromodulators.

The compound's CAS No. 919835-59-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular formula and weight are often queried in AI-driven chemical search engines, reflecting the growing demand for computational chemistry tools. Recent trends highlight its exploration in neuropharmacology, with studies focusing on its interaction with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery forums.

From a synthetic perspective, 1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine is synthesized via multi-step organic reactions, including reductive amination and N-alkylation. These methods are frequently discussed in organic chemistry communities, especially among researchers optimizing green chemistry protocols. The compound's logP and pKa values are also widely searched, as they influence its ADME (Absorption, Distribution, Metabolism, Excretion) properties—a key consideration in preclinical development.

In the context of user-generated queries, questions like "What are the derivatives of piperidin-4-amine?" or "How does CAS 919835-59-9 compare to other CNS-active amines?" dominate search engines. Addressing these, the compound's structural analogs are often compared for their binding affinity and selectivity, with computational models like molecular docking providing insights. This aligns with the broader interest in AI-aided drug design, where machine learning predicts compound efficacy.

Regulatory and safety profiles of 1-Methyl-N-(2-pyrrolidin-1-ylethyl)piperidin-4-amine are another focal point. While not classified as hazardous, its handling requires standard laboratory safety practices, a topic emphasized in STEM education platforms. Environmental impact assessments, including biodegradability and ecotoxicity, are also trending in sustainable chemistry discussions, reflecting global shifts toward ESG (Environmental, Social, Governance) compliance.

In summary, CAS No. 919835-59-9 represents a versatile scaffold in medicinal chemistry, bridging gaps between theoretical research and applied science. Its relevance in neurotherapeutics and alignment with digital chemistry trends ensure its continued prominence in scientific literature and industry pipelines.